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Introduction
Chromic acid, typically in the form of the Jones reagent, is a robust and effective tool in

qualitative organic analysis for the identification of specific functional groups.[1] Its high

oxidation potential allows for the differentiation of primary and secondary alcohols, as well as

aldehydes, from tertiary alcohols and ketones.[2][3] The visible color change associated with

the reaction provides a clear and rapid indication of a positive result, making it a valuable assay

in synthetic chemistry and drug development for functional group determination.[1][4]

The reagent is prepared by dissolving chromium trioxide (CrO₃) or potassium/sodium

dichromate in aqueous sulfuric acid.[1][5] The active oxidant is chromic acid (H₂CrO₄), which

is formed in situ.[6][7]

Principle of the Test
The chromic acid test is based on the oxidation of a substrate by hexavalent chromium (Cr⁶⁺),

which is orange.[8] In the presence of an oxidizable functional group, the chromium is reduced

to the trivalent state (Cr³⁺), which characteristically appears blue-green.[4][9]

Primary Alcohols: Are oxidized first to aldehydes and then further to carboxylic acids.[2][5]

Secondary Alcohols: Are oxidized to ketones.[2][3]
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Aldehydes: Are oxidized to carboxylic acids.[2][8]

Tertiary Alcohols & Ketones: Do not react under the test conditions, and therefore, no color

change is observed.[8][9]

The overall reaction can be summarized as the conversion of the orange Cr⁶⁺ ion to the blue-

green Cr³⁺ ion, which often forms a precipitate.[2][9]

Applications in Research and Drug Development
Functional Group Elucidation: Rapidly determine the presence of primary/secondary alcohols

or aldehydes in newly synthesized compounds or isolated natural products.

Reaction Monitoring: Track the progress of oxidation reactions in a synthetic pathway.

Quality Control: Verify the identity of starting materials and intermediates in a drug

development pipeline.

Distinguishing Isomers: Differentiate between isomers, such as a primary or secondary

alcohol from a tertiary alcohol.

Experimental Protocols
4.1. Preparation of Jones Reagent (Chromic Acid Solution)

Caution: Chromium(VI) compounds are highly toxic and carcinogenic.[5] Always handle them

in a fume hood with appropriate personal protective equipment (PPE), including gloves and

safety goggles.

Procedure: To a flask containing 25 g of chromium trioxide (CrO₃), carefully add 25 mL of

concentrated sulfuric acid (H₂SO₄). Stir the mixture until a homogenous solution is formed.

Cautiously add this mixture to 75 mL of water and cool the solution in an ice bath.

4.2. Qualitative Test Protocol

Sample Preparation: Dissolve 1-3 drops of a liquid sample or approximately 10-20 mg of a

solid sample in 1 mL of acetone in a clean test tube.[8][9]
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Reagent Addition: While wearing gloves, add 1-2 drops of the Jones reagent to the test tube.

[9]

Observation: Swirl the test tube and observe any color change within 2-5 seconds.[8][10]

Interpretation:

Positive Test: The rapid appearance of a blue-green color or a dark precipitate indicates

the presence of a primary alcohol, secondary alcohol, or an aldehyde.[2][9]

Negative Test: The solution remains orange, indicating the absence of an oxidizable

functional group (e.g., a tertiary alcohol or ketone).[2][8]

Data Presentation: Reaction Observations
Functional Group

Reactivity with
Chromic Acid

Observation
Typical Reaction
Time

Primary Alcohol Readily Oxidized

Orange solution turns

to a blue-green

color/precipitate.[2][8]

Within 2-3

seconds[10]

Secondary Alcohol Readily Oxidized

Orange solution turns

to a blue-green

color/precipitate.[2][8]

Within 2-3

seconds[10]

Aldehyde (Aliphatic) Rapidly Oxidized

Solution turns cloudy,

and a blue-green

precipitate forms.[8]

5-30 seconds[8][10]

Aldehyde (Aromatic) Oxidized
A blue-green

precipitate forms.[8]

30-120 seconds or

longer[8][10]

Tertiary Alcohol No Reaction
Solution remains

orange.[8]
No reaction

Ketone No Reaction
Solution remains

orange.[3]
No reaction

Limitations and Interferences

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.04%3A_Chemical_Tests/6.4D%3A_Individual_Tests
http://www.chem.latech.edu/~upali/chem254/chemicaltests1.pdf
https://www.csub.edu/chemistry/_files/Lab14_QualitativeAnalysis.pdf
https://dept.harpercollege.edu/chemistry/chm/100/dgodambe/thedisk/qual/chromic.htm
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.04%3A_Chemical_Tests/6.4D%3A_Individual_Tests
https://dept.harpercollege.edu/chemistry/chm/100/dgodambe/thedisk/qual/chromic.htm
http://www.chem.latech.edu/~upali/chem254/chemicaltests1.pdf
https://dept.harpercollege.edu/chemistry/chm/100/dgodambe/thedisk/qual/chromic.htm
http://www.chem.latech.edu/~upali/chem254/chemicaltests1.pdf
https://www.csub.edu/chemistry/_files/Lab14_QualitativeAnalysis.pdf
https://dept.harpercollege.edu/chemistry/chm/100/dgodambe/thedisk/qual/chromic.htm
http://www.chem.latech.edu/~upali/chem254/chemicaltests1.pdf
https://www.csub.edu/chemistry/_files/Lab14_QualitativeAnalysis.pdf
http://www.chem.latech.edu/~upali/chem254/chemicaltests1.pdf
http://www.chem.latech.edu/~upali/chem254/chemicaltests1.pdf
https://www.csub.edu/chemistry/_files/Lab14_QualitativeAnalysis.pdf
http://www.chem.latech.edu/~upali/chem254/chemicaltests1.pdf
http://www.chem.latech.edu/~upali/chem254/chemicaltests1.pdf
https://www.csub.edu/chemistry/_files/Lab14_QualitativeAnalysis.pdf
http://www.chem.latech.edu/~upali/chem254/chemicaltests1.pdf
https://chem.libretexts.org/Courses/SUNY_Potsdam/Book%3A_Organic_Chemistry_II_(Walker)/19%3A_Oxidation_and_Reduction/19.06%3A_Oxidation_of_alcohols_and_aldehydes
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b076003?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Phenols and Enols: These compounds can also give a positive test, leading to potential false

positives.

Solubility: If the unknown is not soluble in acetone, two layers may be present. A positive

result is indicated by a blue-green color in either layer.[2]

Acid Sensitivity: The highly acidic nature of the reagent may cause side reactions with acid-

sensitive functional groups.[11]

Safety Precautions
Toxicity: Chromic acid and its precursors are highly toxic and carcinogenic.[5]

Corrosivity: The reagent is corrosive.[10] Avoid contact with skin and eyes.

Handling: Always work in a well-ventilated fume hood and wear appropriate PPE.

Waste Disposal: Dispose of chromium waste according to institutional and regulatory

guidelines. Excess reagent can be quenched by adding isopropanol until the orange color

disappears and a blue-green precipitate forms.[6]
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Caption: Experimental workflow for the chromic acid test.
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Caption: Reactivity of functional groups with chromic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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